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Introduction
Bisphenol A (BPA), an industrial chemical used in the manufacturing of polycarbonate plastics

and epoxy resins, is a compound of increasing concern due to its endocrine-disrupting

properties.[1][2] Its presence in recycled paper products, particularly those intended for food

contact, is a significant area of investigation.[3][4] The recycling process can consolidate paper

products that contain BPA, such as thermal paper, leading to its accumulation in the final

recycled material.[5][6] This application note provides detailed protocols for the extraction and

quantification of BPA in recycled paper using various mass spectrometry techniques, offering

high sensitivity and selectivity for trace-level detection.[2][7][8]

The methodologies covered include Gas Chromatography-Tandem Mass Spectrometry (GC-

MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are

robust techniques for the identification and quantification of BPA and its analogues.[1][9][10]

Additionally, an overview of a simplified direct analysis method, Pyrolysis-Gas

Chromatography/Mass Spectrometry (Py-GC/MS), is presented.[11][12][13]

Experimental Protocols
Protocol 1: GC-MS/MS Analysis of BPA in Recycled
Paper
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This protocol is based on the method developed by Jurek and Leitner (2017), which involves

liquid extraction, derivatization, and analysis by GC-MS/MS.[1][9]

1. Sample Preparation and Extraction:

Homogenization: Cut the recycled paper sample into small pieces.

Internal Standard Spiking: Add an internal standard solution (e.g., BPA-d16) to the

homogenized paper sample.

Extraction: Perform a Folch extraction for reliable results.[9] A simple solvent extraction with

methanol can also be used, though it may result in lower recovery rates.[9]

For Folch extraction, use a mixture of chloroform and methanol.

Centrifugation and Concentration: Centrifuge the sample and concentrate the extract to a

suitable volume.

2. Derivatization:

To increase the volatility of BPA for GC analysis, a derivatization step is necessary.

Add N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

and pyridine (as a catalyst) to the dried extract.[1][9]

Heat the mixture to facilitate the derivatization reaction.

3. GC-MS/MS Instrumental Analysis:

Gas Chromatograph (GC) Conditions:

Injector: Operate in splitless mode.

Carrier Gas: Helium.

Oven Temperature Program: Optimize for the separation of BPA-TMS derivative from

other matrix components.
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Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

[9]

Mass Transitions: Monitor specific precursor-to-product ion transitions for both the native

BPA and the internal standard.

Protocol 2: LC-MS/MS Analysis of BPA in Recycled
Paper
This protocol is a sensitive method for the simultaneous analysis of BPA and its analogues

without the need for derivatization.[10][14]

1. Sample Preparation and Extraction:

Homogenization: Cut the recycled paper sample into small pieces.

Internal Standard Spiking: Add an appropriate internal standard.

Extraction:

A simple solvent extraction using a suitable organic solvent (e.g., methanol or acetonitrile)

is effective.[10][14]

Focused Ultrasonic Solid-Liquid Extraction (FUSLE) can also be employed for rapid

extraction.[15]

Clean-up: The extract may be filtered or subjected to solid-phase extraction (SPE) if the

matrix is complex to reduce interferences.

2. LC-MS/MS Instrumental Analysis:

Liquid Chromatograph (LC) Conditions:
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Column: A C18 core-shell column is recommended for good chromatographic separation.

[10][14]

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),

often with a modifier like ammonium fluoride or ammonium hydroxide to enhance

ionization.[16][17]

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used for BPA

analysis.

Acquisition Mode: Multiple Reaction Monitoring (MRM) to ensure accurate quantification.

Protocol 3: Pyrolysis-GC/MS Analysis of BPA in
Recycled Paper
This method offers a simplified and direct analysis of small paper samples without the need for

solvent extraction.[11][12][13]

1. Sample Preparation:

Place a small, weighed amount (e.g., ~120 μg) of the recycled paper sample directly into a

pyrolysis crucible.[11][12]

2. Py-GC/MS Instrumental Analysis:

Pyrolyzer: The sample is thermally desorbed at a high temperature.

Gas Chromatograph (GC): The thermally desorbed analytes are separated on a capillary

column.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Full scan for qualitative analysis or Single Ion Monitoring (SIM) for

quantitative analysis.[13]
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Quantitative Data Summary
The following tables summarize the performance characteristics of the described mass

spectrometry methods for the analysis of BPA and its analogues in recycled paper.

Table 1: Method Validation Parameters for GC-MS/MS and LC-MS/MS Analysis of Bisphenols

in Paper.

Parameter GC-MS/MS[1][9] LC-MS/MS[10][14]

Linearity (R²) > 0.9965 > 0.9921

LOD (µg/kg) 0.23 - 2.70 0.29 - 0.40

LOQ (µg/kg) 0.78 - 9.10 1.09 - 1.32

Reproducibility (RSD%) < 16.6 < 15.0

Repeatability (RSD%) < 19.8 < 17.4

Recovery (%) Matrix dependent 71 - 115

Table 2: Method Validation Parameters for Py-GC/MS Analysis of Bisphenols in Paper.

Parameter Py-GC/MS[11][12]

LOD (mg/kg) < 1

LOQ (mg/kg) ~1.3

Table 3: Reported Concentrations of BPA in Recycled and Virgin Paper Products.
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Paper Type BPA Concentration (µg/kg) Reference

Recycled Content Up to 9,641 [5]

Virgin Fiber Up to 112 [5]

Virgin Fiber (with organic

lining)
3,179 [5]

Toilet Paper 3,200 - 46,100 [6]

Municipal Wastepaper 93 - 5,100 [6]

Visualizations
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Caption: GC-MS/MS Experimental Workflow for BPA Analysis.

Sample Preparation Analysis
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Caption: LC-MS/MS Experimental Workflow for BPA Analysis.
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Caption: Py-GC/MS Experimental Workflow for BPA Analysis.

Conclusion
The described mass spectrometry-based methods provide reliable and sensitive means for the

determination of BPA in recycled paper. The choice of method will depend on the specific

requirements of the analysis, such as desired sample throughput, sensitivity, and the

availability of instrumentation. GC-MS/MS after derivatization and LC-MS/MS are well-

established techniques offering low detection limits and high accuracy. Py-GC/MS presents a

simplified and rapid alternative for direct analysis, minimizing sample preparation. The provided

protocols and data serve as a valuable resource for laboratories involved in the safety

assessment of recycled paper products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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